Cas no 2224254-21-9 (N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide)

• Product Name: N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide
• CAS No: 2224254-21-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5411495
• PubChem ID: 132396323
• Update Time: 2025-06-15

N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS034007205
• 2224254-21-9
• EN300-6702111
• N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide
• Z3488633878

• Inchi： 1S/C11H13N3O/c1-3-10(15)14-9-6-12-7(2)13-11(9)8-4-5-8/h3,6,8H,1,4-5H2,2H3,(H,14,15)
• InChI Key： PSWMCZYTOKZPLI-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1=CN=C(C)N=C1C1CC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide

Professional Introduction to N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide (CAS No. 2224254-21-9)

N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide (CAS No. 2224254-21-9) is a novel compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide incorporates a pyrimidine core, which is a well-documented scaffold in the design of bioactive molecules. Pyrimidine derivatives are widely recognized for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of a cyclopropyl group and a methyl substituent at the 2-position of the pyrimidine ring enhances the compound's potential for binding to specific biological targets, thereby modulating cellular processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target kinases and other enzymes involved in cancer progression. The pyrimidine moiety in N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide is particularly relevant in this context, as it mimics the natural substrates of these enzymes. This structural mimicry allows the compound to interfere with enzymatic activity, potentially leading to the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for structure-based drug design. High-throughput screening (HTS) and computational methods have been employed to identify and optimize molecules with high affinity for biological targets. N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide, with its well-defined three-dimensional structure, provides an excellent starting point for such studies.

The cyclopropyl group in the molecule contributes to its rigidity, which can be advantageous in terms of binding stability to protein targets. Additionally, the propenamide moiety introduces a polar region that can interact favorably with hydrophilic pockets on enzymes or receptors. These structural features make N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide a versatile candidate for further derivatization and optimization.

Evidence from preclinical studies suggests that N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide exhibits promising pharmacological properties. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases, which are overexpressed in various cancers. The compound's mode of action appears to involve disruption of signaling pathways that are critical for tumor growth and survival.

The synthesis of N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been utilized to construct the pyrimidine core and introduce the cyclopropyl and methyl substituents. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, N-(4-Cyclopropyl-2-methylpyrimidin-5-yl)prop-2-enamide (CAS No. 2224254-21-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.